Cas no 798540-11-1 (L-Seryl-L-isoleucyl-N~5~-(diaminomethylidene)-L-ornithyl-L-cysteine)

• Product Name: L-Seryl-L-isoleucyl-N~5~-(diaminomethylidene)-L-ornithyl-L-cysteine
• CAS No: 798540-11-1
• MF: C₁₈H₃₅N₇O₆S
• MW: 477.578802347183
• CID: 531872
• Update Time: 2023-08-03

L-Seryl-L-isoleucyl-N~5~-(diaminomethylidene)-L-ornithyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, L-seryl-L-isoleucyl-L-arginyl-
• (2R)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-sulfanylpropanoic acid
• L-Seryl-L-isoleucyl-N~5~-(diaminomethylidene)-L-ornithyl-L-cysteine

• Inchi： 1S/C18H35N7O6S/c1-3-9(2)13(25-14(27)10(19)7-26)16(29)23-11(5-4-6-22-18(20)21)15(28)24-12(8-32)17(30)31/h9-13,26,32H,3-8,19H2,1-2H3,(H,23,29)(H,24,28)(H,25,27)(H,30,31)(H4,20,21,22)/t9-,10-,11-,12-,13-/m0/s1
• InChI Key： WKXVBECGZKFCIR-VLJOUNFMSA-N
• SMILES： SC[C@@H](C(=O)O)NC([C@H](CCC/N=C(\N)/N)NC([C@H]([C@@H](C)CC)NC([C@H](CO)N)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 674
• XLogP3: -4.8
• Topological Polar Surface Area: 236